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Compound of Interest

Compound Name: 4-Chloro-5-methoxyindoline
Cat. No.: B11911036
Get Quote
\ J

Introduction & Compound Profile

4-Chloro-5-methoxyindoline (CAS: 905274-10-4) is a specialized heterocyclic building block
used primarily in the synthesis of bioactive small molecules, particularly kinase inhibitors and
MDM2 antagonists.[1][2] Structurally, it consists of a dihydroindole (indoline) core substituted
with a chlorine atom at the C4 position and a methoxy group at the C5 position.

Unlike its fully aromatic indole counterpart, the indoline scaffold contains a secondary amine
and two sp3-hybridized carbons (C2 and C3).[2] This structural nuance dictates its specific
handling requirements: it is significantly more prone to oxidative dehydrogenation (reverting to
the indole) and nucleophilic degradation than the corresponding indole.

Physicochemical Summary
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Property Specification
CAS Number 905274-10-4
Molecular Formula CoH10CINO
Molecular Weight 183.63 g/mol

) Off-white to pale yellow solid (low melting point
Physical State )
possible)

Soluble in DMSO, DCM, Methanol; insoluble in

Solubility )
water

Stability Air-sensitive (prone to oxidation); Light-sensitive

Hazard Identification (GHS Classification)

While specific toxicological data for this exact isomer is limited, "read-across" methodology
from structurally similar halogenated indolines (e.g., 5-methoxyindoline, 4-chloroindole)
indicates the following hazard profile. Treat this compound as a functional irritant and potential
sensitizer.

Core Hazards[1][2][3]

o Acute Toxicity (Oral): Category 4 (H302) — Harmful if swallowed.
o Skin Corrosion/Irritation: Category 2 (H315) — Causes skin irritation.
e Serious Eye Damage/Irritation: Category 2A (H319) — Causes serious eye irritation.

e STOT-SE: Category 3 (H335) — May cause respiratory irritation.[1][2]

The "Hidden" Hazard: Oxidative Instability

The primary technical risk is not just toxicity, but chemical integrity. Indolines are
thermodynamic precursors to indoles. Exposure to atmospheric oxygen, catalyzed by light or
trace metals on silica gel, accelerates the dehydrogenation of 4-chloro-5-methoxyindoline to
4-chloro-5-methoxyindole.[1][2] This impurity is difficult to separate and can alter the biological
potency of the final drug candidate.
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Engineering Controls & Personal Protective
Equipment (PPE)[2]
Hierarchy of Controls

» Containment: All weighing and transfer operations must occur inside a certified chemical
fume hood.

 Inert Atmosphere: For storage and reactions lasting >1 hour, use nitrogen or argon
blanketing.

PPE Selection Matrix

The choice of gloves is critical. Standard nitrile gloves offer protection against the solid, but if
the compound is dissolved in chlorinated solvents (DCM, Chloroform) common in indoline
chemistry, nitrile provides insufficient permeation resistance.

Recommended Glove .
Task ) Rationale
Material

A . " Protection against dust; tactile
Weighing Solid Nitrile (Double gloved)

sensitivity.[1][2]
) Silver Shield® (Laminate) or Chlorinated solvents permeate
Synthesis (DCM/THF) i o ]
Viton® nitrile in <5 mins.

_ , o _ Mechanical strength for
Waste Disposal Thick Nitrile (= 8 mil) ) )
handling containers.

Operational Protocols
Protocol A: Safe Weighing & Transfer

» Static Control: Indoline solids can be static-prone.[1] Use an anti-static gun or polonium strip
if the powder disperses.

» Minimizing Exposure: Do not weigh on an open bench. Taring should be done inside the
hood.
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» Dissolution: If preparing a stock solution, add the solvent (e.g., DMSO) immediately after
weighing to reduce surface area exposure to air.

Protocol B: Reaction Setup (Inert Conditions)

Because electron-rich indolines oxidize easily, standard "open-flask” chemistry is discouraged.

[11[2]
o Glassware Prep: Oven-dry all glassware (>120°C) to remove moisture.[1]

» Purging: Evacuate the reaction vessel and backfill with Nitrogen/Argon three times (3x)
before adding the indoline.

e Solvent: Use anhydrous, degassed solvents. Dissolved oxygen in reagent-grade solvents is
sufficient to initiate degradation.[1]

Protocol C: Storage & Stability

e Temperature: Store at 2—-8°C (Refrigerator).
o Atmosphere: Store under inert gas (Argon preferred due to density).

o Container: Amber glass vials with Teflon-lined caps to prevent light degradation and cap

corrosion.[1]

Emergency Response & Decontamination
Spills (Solid)[1][2]

o Evacuate: Clear the immediate area of non-essential personnel.
e PPE: Don N95 respirator (or P100) and double nitrile gloves.

o Cleanup: Do not dry sweep (creates dust). Cover spill with wet paper towels (soaked in
water or mild detergent) to dampen, then scoop into a hazardous waste bag.

o Surface Decon: Wipe surface with 10% ethanol followed by soap and water.

Exposure[1][2][4][5][6][7]
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o Eye Contact: Rinse immediately with water for 15 minutes.[1] Note: Indolines are basic; rapid
irrigation is vital to prevent corneal damage.[1]

o Skin Contact: Wash with soap and water.[1][3] Avoid alcohol-based hand sanitizers
immediately after exposure, as they may enhance dermal absorption.[1][2]

Visualizations
Diagram 1: Safety Decision Logic (Handling & PPE)

This workflow ensures the researcher selects the correct containment based on the state of the
material.
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Start: Handling 4-Chloro-5-methoxyindoline

Is material Solid or in Solution?

Powder \Liquid

Solid Form Solution Form

Solvent Type?

Weigh inside Fume Hood
(Anti-static precautions)

Non-Halogenated (DMSO, MeOH) Chlorinated (DCM, CHCI3)

PPE: Double Nitrile Gloves PPE: Silver Shield / Laminate Gloves

Requirement: Inert Gas Blanket (Ar/N2)

Click to download full resolution via product page

Caption: Decision matrix for PPE selection and engineering controls based on physical state
and solvent compatibility.[1][2]
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Diagram 2: Degradation Pathway (The "Why" behind
Inert Storage)

Understanding the oxidation risk is crucial for experimental success.

4-Chloro-5-methoxyindoline

(Active Reagent) H-abstraction
| o A
I Radical Intermediate | -2H (Aromatization) 4-Chloro-5-methoxyindole
] N w-| (Benzylic Oxidation) | (Impurity/Degradant)
Triggers: | ... T L .
Oxygen (Air) |-+ """
Light (UV)
Silica (Acidic)

Click to download full resolution via product page

Caption: Oxidative dehydrogenation pathway converting the indoline to the aromatic indole
upon air/light exposure.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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of-4-chloro-5-methoxyindoline-1-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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